4-Methyl-2-nitro-1-phenylsulfanyl-benzene
Cat. No. B8280300
M. Wt: 245.30 g/mol
InChI Key: ICCSLSCIARPTNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:1][c:2]1[cH:3][c:4]([N+:15]([O-:16])=[O:17])[c:5]([S:8][c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[cH:6][cH:7]1.[CH3:21][CH2:22][OH:23].[Sn:18]([Cl:19])[Cl:20]>>[CH3:1][c:2]1[cH:3][c:4]([NH2:15])[c:5]([S:8][c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc(Sc2ccccc2)c([N+](=O)[O-])c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl[Sn]Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccc(Sc2ccccc2)c(N)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
